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Compound of Interest

Compound Name:
2,2,2-trifluoro-1-(1H-pyrrol-3-

yl)ethanone

Cat. No.: B1316261 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical overview of the known properties of the chemical

compound with CAS number 130408-89-8. Despite a comprehensive search of scientific

literature and patent databases, detailed information regarding the pharmacological properties,

mechanism of action, and specific biological experimental data for this compound remains

largely unavailable in the public domain. This guide, therefore, focuses on the established

chemical and physical characteristics.

Chemical and Physical Properties
The compound identified by CAS number 130408-89-8 is chemically named 2,2,2-trifluoro-1-
(1H-pyrrol-3-yl)ethanone. Its fundamental properties are summarized in the table below.
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Property Value Source

Molecular Formula C₆H₄F₃NO [1]

Molecular Weight 163.10 g/mol [1]

IUPAC Name
2,2,2-trifluoro-1-(1H-pyrrol-3-

yl)ethanone

Synonyms 3-(Trifluoroacetyl)pyrrole

Physical Form Solid

Boiling Point 203.6 °C

Structure:

Caption: Chemical structure of 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethanone.

Hazard Information
Based on available safety data, 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethanone is classified with

the following hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Pharmacological and Biological Properties
A thorough search of scientific databases and patent literature did not yield any specific

information on the pharmacological properties, mechanism of action, or biological targets of

2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethanone. While the pyrrole chemical scaffold is present in

many biologically active molecules, no studies were found that specifically investigate the

activity of this particular compound.
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Experimental Protocols and Quantitative Data
No published experimental studies detailing methodologies or providing quantitative data such

as IC50 values, binding affinities, or pharmacokinetic parameters for CAS number 130408-89-8

could be located.

Signaling Pathways and Experimental Workflows
Due to the absence of information on the biological activity and mechanism of action of this

compound, no signaling pathways or experimental workflows can be described or visualized.

Conclusion
The compound with CAS number 130408-89-8, 2,2,2-trifluoro-1-(1H-pyrrol-3-yl)ethanone, is

a known chemical entity with defined physical and chemical properties. However, its biological

profile remains uncharacterized in the public scientific domain. For researchers and drug

development professionals, this compound represents a novel chemical space with unexplored

potential. Further investigation would be required to determine any pharmacological activity

and its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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